Cas no 88199-83-1 (methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate)

• Product name: methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate
• CAS No: 88199-83-1
• MF: C₁₉H₃₄O₄
• MW: 326.4709
• CID: 1919941
• PubChem ID: 6440119

methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate
• 9-Undecenoic acid, 11-hydroxy-11-(3-pentyloxiranyl)-, methyl ester, (2alpha(9Z,11R*),3beta)-
• Methyl (2alpha(9Z,11R*),3beta)-11-hydroxy-11-(3-pentyloxiranyl)-9-undecenoate
• 88199-83-1
• Methyl 11-hydroxy-11-(3-pentyloxiranyl)-9-undecenoate (2alpha(9Z,11R*),3beta)-

• Inchi： InChI=1S/C19H34O4/c1-3-4-10-14-17-19(23-17)16(20)13-11-8-6-5-7-9-12-15-18(21)22-2/h11,13,16-17,19-20H,3-10,12,14-15H2,1-2H3/b13-11-/t16-,17-,19-/m1/s1
• InChI Key： KUCGUAVQKWTIDU-BZJWODGDSA-N
• SMILES： CCCCCC1C(O1)C(C=CCCCCCCCC(=O)OC)O

Computed Properties

• Exact Mass: 326.24570956Da
• Monoisotopic Mass: 326.24570956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.1Ų